2-chloro-N-cyclopropyl-4-fluoro-5-[1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl]benzamide

• IUPAC Name: 2-chloro-N-cyclopropyl-4-fluoro-5-[1-methyl-4-(trifluoromethyl)imidazol-2-yl]benzamide
• InChI: InChI=1S/C15H12ClF4N3O/c1-23-6-12(15(18,19)20)22-13(23)9-4-8(10(16)5-11(9)17)14(24)21-7-2-3-7/h4-7H,2-3H2,1H3,(H,21,24)
• InChI Key: AWMAPWKDDJHJHH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1C2=CC(=C(C=C2F)Cl)C(=O)NC3CC3)C(F)(F)F
• Molecular Formula: C15H12ClF4N3O
• Molecular Weight: 361.72 g/mol
• CAS No.: 2640892-50-6

Description

The compound 2-chloro-N-cyclopropyl-4-fluoro-5-[1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl]benzamide (hereafter referred to as the "target compound") is a benzamide derivative featuring a substituted imidazole ring and halogenated aromatic system. Its structural complexity includes:

• A benzamide core with chloro (Cl) and fluoro (F) substituents at positions 2 and 4, respectively.
• A cyclopropyl group attached to the amide nitrogen.
• A 1-methyl-4-(trifluoromethyl)-1H-imidazol-2-yl moiety at position 5 of the benzene ring.

Comparison with Similar Compounds

Structural Comparisons

The target compound shares structural motifs with several benzamide and imidazole derivatives reported in the literature. Key analogs and their distinguishing features are summarized below:

Compound Name/ID (Source)	Structural Features	Key Differences	Molecular Weight	Potential Applications
Target Compound	2-Cl, 4-F, cyclopropylamide, 1-methyl-4-CF₃-imidazole	N/A	~388.7 (calculated)	Not explicitly stated; likely enzyme/receptor modulation
Ex.13 (Table 7, )	2-Cl, 5-[(2,2-dimethylbutanoylamino)methyl], N-(1H-imidazol-2-yl)	Lacks fluoro and cyclopropyl groups; includes dimethylbutanoyl side chain	349/351 (M+1)	mPGES-1 inhibition for osteoarthritis
CGP20712A ()	Methanesulfonate salt with hydroxybenzamide and imidazole-phenoxypropylamine	Bulkier substituents; sulfonate salt enhances solubility	590.57	β-adrenergic receptor antagonism
Example in EP 1 926 722 B1 ()	Fluoro-trifluoromethyl-phenylamino-benzimidazole-pyridinyl-imidazole	Pyridine backbone; ester functionalization	609.5 (M+H)	Kinase inhibition (implied by patent context)

Key Observations :

• The trifluoromethyl-imidazole moiety is a recurring feature in compounds targeting enzymes (e.g., mPGES-1, kinases) due to its metabolic stability and hydrophobic interactions .
• Halogenation: The target compound’s dual chloro/fluoro substitution may enhance binding affinity compared to mono-halogenated analogs (e.g., Ex.13 in ), though this requires empirical validation.
• Cyclopropylamide : Unlike CGP20712A’s hydroxypropylamine chain , the cyclopropyl group in the target compound introduces steric constraints that could influence receptor selectivity.

Spectral and Physical Data:

• While explicit data for the target compound is unavailable, similar compounds in exhibit:
  • IR peaks : ~3200 cm⁻¹ (N-H stretch), ~1650 cm⁻¹ (C=O amide).
  • ¹H NMR : Aromatic protons at δ 7.0–8.5 ppm; cyclopropyl protons at δ 1.0–1.5 ppm.
• The trifluoromethyl group in the target compound would produce a distinct ¹⁹F NMR signal near δ -60 to -70 ppm.